Cas no 10070-81-2 (Olean-12-en-11-one)

Olean-12-en-11-one structure
Product name:Olean-12-en-11-one
Olean-12-en-11-one Chemical and Physical Properties
Names and Identifiers
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- Olean-12-en-11-one
- Olean-12-en-11-oneneat
- ODDD
- Olean-12-en-11-on
- (4aR,6aR,6aS,6bR,8aS,12aS,14bR)-2,2,4a,6a,6b,9,9,12a-octamethyl-3,4,5,6,6a,7,8,8a,10,11,12,14b-dodecahydro-1H-picen-13-one
- 10070-81-2
-
- Inchi: InChI=1S/C30H48O/c1-25(2)14-15-27(5)16-17-29(7)20(21(27)19-25)18-22(31)24-28(6)12-9-11-26(3,4)23(28)10-13-30(24,29)8/h18,21,23-24H,9-17,19H2,1-8H3
- InChI Key: TXXCMYLRDXEQRR-UHFFFAOYSA-N
- SMILES: CC1(CCC2(C)C(C3=CC(=O)C4C5(CCCC(C)(C)C5CCC4(C)C3(C)CC2)C)C1)C
Computed Properties
- Exact Mass: 424.37100
- Monoisotopic Mass: 424.370516150g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 31
- Rotatable Bond Count: 0
- Complexity: 831
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9.6
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07000
- LogP: 8.37710
Olean-12-en-11-one Related Literature
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Benjamin J. Frogley,Anthony F. Hill,Antonia Seitz Chem. Commun., 2020,56, 3265-3268
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Dehua Zhou,Kongjun Zhu,Qingliu Wu,Yifeng Wang,Guoan Tai Nanoscale, 2016,8, 1975-1985
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Guangmei Li,Jinren Lu,Peiyan Sun RSC Adv., 2015,5, 97665-97674
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Shaochun Tang,Sascha Vongehr,Xiangyu Wang,Yongguang Wang,Xiangkang Meng RSC Adv., 2014,4, 13729-13732
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D. V. Steglenko,V. I. Minkin,A. I. Matern RSC Adv., 2016,6, 77834-77840
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Shigeto Fukushima,Michiaki Kumagai,Aki Inoue,Peng Mi,Kazuko Toh,Yuji Morimoto,Nobuhiro Nishiyama Biomater. Sci., 2016,4, 826-838
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Tao Luo,Zheng Lou J. Mater. Chem. C, 2017,5, 3330-3335
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